Cas no 2171184-80-6 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid)

• Product Name: (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid
• CAS No: 2171184-80-6
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5997360
• PubChem ID: 165557071
• Update Time: 2025-05-20

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid
• EN300-1551963
• 2171184-80-6
• (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}butanoic acid

• Inchi： 1S/C26H30N2O5S/c1-2-22(24(30)31)27-23(29)15-26(11-13-34-14-12-26)28-25(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m1/s1
• InChI Key： VITHCQFHTWIMST-JOCHJYFZSA-N
• SMILES： S1CCC(CC(N[C@@H](C(=O)O)CC)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid

The Compound CAS No. 2171184-80-6: (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic Acid

The compound with CAS number 2171184-80-6, known as (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in peptide synthesis and drug delivery systems, making it a valuable asset in modern pharmaceutical research.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during the synthesis process, ensuring precise assembly of complex peptide sequences. Additionally, the compound incorporates a thiane ring, which introduces sulfur into the structure, potentially enhancing its stability and bioavailability.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging state-of-the-art techniques such as microwave-assisted synthesis and automated peptide synthesizers. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Furthermore, computational chemistry tools have been employed to predict the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile.

In terms of biological activity, this compound has shown promising results in preclinical studies. Researchers have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. For instance, studies conducted using cell culture models have revealed its capacity to modulate key signaling pathways associated with inflammation and neurodegenerative diseases.

The integration of this compound into drug delivery systems has also been explored. Its structural versatility allows for the incorporation of targeting moieties, enabling selective delivery to specific tissues or cells. This approach not only enhances therapeutic efficacy but also minimizes off-target effects, which is a critical consideration in drug design.

From an environmental perspective, the synthesis and disposal of this compound have been evaluated for their ecological impact. Green chemistry principles have been applied to optimize reaction conditions, reducing waste generation and energy consumption. These efforts align with global sustainability goals and underscore the importance of responsible chemical practices.

In conclusion, the compound CAS No. 2171184-80-6 represents a cutting-edge advancement in organic chemistry with broad implications for pharmaceutical research and development. Its unique structure, combined with recent technological innovations, positions it as a key player in the quest for novel therapeutic agents. Continued research into its properties will undoubtedly unlock new opportunities for its application in medicine and beyond.